![molecular formula C18H19N5O B2704090 N-benzyl-5-(3,4-dimethylanilino)triazolidine-4-carboxamide CAS No. 1291853-90-1](/img/structure/B2704090.png)
N-benzyl-5-(3,4-dimethylanilino)triazolidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-5-(3,4-dimethylanilino)triazolidine-4-carboxamide, also known as BDMT, is a synthetic compound that has been widely used in scientific research. This compound belongs to the class of triazolidine derivatives and has shown promising results in various biochemical and physiological studies.
Scientific Research Applications
Alteration of DNA and Anticancer Applications
Triazene derivatives have been explored for their capacity to interact with DNA and exert anticancer effects. For instance, studies have shown that certain triazenes can induce DNA damage, suggesting potential utility in cancer therapy through mechanisms such as DNA methylation and degeneration, which may lead to cell death in tumor cells (Mizuno & Decker, 1976). Similar research could be relevant for investigating "N-benzyl-5-(3,4-dimethylanilino)triazolidine-4-carboxamide" in the context of DNA interaction and anticancer activity.
Development of Diagnostic Agents
Research on heterocyclic compounds has also included the development of diagnostic agents, such as X-ray contrast media. Compounds with complex heterocyclic structures have been synthesized for their potential as diagnostic tools, offering insights into the synthesis and application of related compounds in medical imaging (Pillai et al., 1994). This area of application could be of interest for "this compound" in exploring novel imaging agents.
Synthesis of Pharmacophores for Anticancer Agents
Functionalized amino acid derivatives have been synthesized and evaluated for their in vitro cytotoxicity against human cancer cell lines, showcasing the potential of such compounds in designing new anticancer agents. This research suggests a pathway for the synthesis and application of compounds like "this compound" in the development of targeted therapies (Kumar et al., 2009).
Novel Routes to Synthesis for Antiviral and Antimicrobial Applications
The synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles have been explored for remarkable antiavian influenza virus activity, demonstrating the broader potential of triazole and related compounds in antiviral research (Hebishy et al., 2020). This line of inquiry might be applicable to exploring "this compound" for antiviral or antimicrobial properties.
Properties
IUPAC Name |
N-benzyl-5-(3,4-dimethylanilino)triazolidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O/c1-12-8-9-15(10-13(12)2)20-17-16(21-23-22-17)18(24)19-11-14-6-4-3-5-7-14/h3-10,16-17,20-23H,11H2,1-2H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFYLMDALOSFDFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC2C(NNN2)C(=O)NCC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.